Cas no 1380300-48-0 (4-(4-Bromophenyl)oxan-4-amine hydrochloride)

• Product Name: 4-(4-Bromophenyl)oxan-4-amine hydrochloride
• CAS No: 1380300-48-0
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5189411
• Update Time: 2025-05-20

4-(4-Bromophenyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)oxan-4-amine hydrochloride
• 2H-Pyran-4-amine, 4-(4-bromophenyl)tetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C11H14BrNO.ClH/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11;/h1-4H,5-8,13H2;1H
• InChI Key： IHIHVMJGJDAGLZ-UHFFFAOYSA-N
• SMILES： C1(N)(C2C=CC(Br)=CC=2)CCOCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

4-(4-Bromophenyl)oxan-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Bromophenyl)oxan-4-amine hydrochloride

Introduction to 4-(4-Bromophenyl)oxan-4-amine hydrochloride (CAS No. 1380300-48-0)

4-(4-Bromophenyl)oxan-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1380300-48-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazine amine class, characterized by its unique structural framework that combines a brominated phenyl ring with an oxazine core linked to an amine group, all of which is further stabilized by hydrochloride salt form. The presence of the bromine substituent at the para position of the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The molecular structure of 4-(4-Bromophenyl)oxan-4-amine hydrochloride consists of a benzene ring substituted with a bromine atom at the fourth position, connected to an oxazine ring which is further linked to an amine group. The oxazine ring, a six-membered heterocyclic compound containing one oxygen and one nitrogen atom, provides a stable scaffold for further functionalization. The amine group, being basic in nature, can engage in hydrogen bonding interactions, making it a crucial moiety for drug-receptor interactions. The hydrochloride salt form ensures better solubility and stability, facilitating its use in various pharmaceutical applications.

In recent years, 4-(4-Bromophenyl)oxan-4-amine hydrochloride has garnered attention due to its potential applications in the synthesis of novel therapeutic agents. The brominated aromatic ring serves as an excellent handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. This versatility has made it a preferred building block in the construction of complex molecular architectures.

One of the most compelling aspects of 4-(4-Bromophenyl)oxan-4-amine hydrochloride is its role in the development of small-molecule inhibitors targeting various biological pathways. The oxazine amine scaffold has been explored in several pharmacological contexts, including enzyme inhibition and receptor modulation. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The ability to fine-tune the pharmacophore by modifying the substituents on the phenyl ring and the oxazine core allows for the optimization of potency, selectivity, and pharmacokinetic properties.

Recent studies have highlighted the significance of 4-(4-Bromophenyl)oxan-4-amine hydrochloride in drug discovery efforts aimed at addressing unmet medical needs. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and reduced toxicity. For example, modifications to the amine group have led to derivatives that exhibit improved solubility while maintaining high bioactivity. Such advancements underscore the importance of this compound as a key intermediate in medicinal chemistry.

The synthesis of 4-(4-Bromophenyl)oxan-4-amine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the bromination of 4-anisidine followed by cyclization with epichlorohydrin to form the oxazine ring. Subsequent functionalization steps introduce additional substituents as needed for specific applications. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

The pharmaceutical industry has shown particular interest in 4-(4-Bromophenyl)oxan-4-amine hydrochloride due to its potential as a lead compound for drug development. Its structural features make it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the phenyl ring and oxazine core, researchers can identify novel molecules with therapeutic potential across multiple disease indications.

Moreover, 4-(4-Bromophenyl)oxan-4-amine hydrochloride has found utility in academic research as a model compound for studying molecular interactions at a mechanistic level. Its well-defined structure and reactivity profile allow scientists to probe fundamental aspects of drug-receptor binding and metabolic pathways. Such studies contribute valuable insights into rational drug design principles that can accelerate future discoveries.

In conclusion, 4-(4-Bromophenyl)oxan-4-amine hydrochloride (CAS No. 1380300-48-0) represents a versatile and promising compound with significant implications in pharmaceutical chemistry and drug development. Its unique structural features offer numerous opportunities for synthetic manipulation and biological exploration, making it an indispensable tool for researchers striving to develop innovative therapeutic agents.